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Introduction

Fayalite (FezSiOa) is the iron-rich end-member of the olivine solid-solution series, a primary
constituent of the upper mantle of terrestrial planets.[1] Due to its significant iron content,
fayalite and Fe-rich olivine serve as crucial analogues for understanding the mineralogy,
density, and seismic properties of planetary interiors, particularly those of bodies like Mars and
the Moon, which are thought to have more iron-rich mantles than Earth.[2][3] Studying the
behavior of fayalite under the extreme pressures and temperatures of planetary interiors
provides foundational data for geophysical and petrological models, helping to constrain the
structure, composition, and evolution of these celestial bodies.[4][5]

Key Applications in Planetary Science

» Constraining Mantle Density and Seismic Velocity: The elastic properties of fayalite, such as
its bulk and shear moduli, are essential for interpreting seismic data. By measuring the
compressional (Vp) and shear (Vs) wave velocities through fayalite at high pressures and
temperatures, scientists can model the expected seismic profiles of iron-rich mantles.[2]
These models are then compared with actual seismic data, like that from the InSight mission
on Mars, to infer the composition and thermal state of the planet's interior.[2][6]

» Modeling High-Pressure Phase Transitions: Under the immense pressures of planetary
mantles, minerals undergo phase transitions to denser crystal structures. Fayalite
transforms directly to an iron-rich spinel structure (ahrensite) at pressures of approximately
6-7 GPa.[1][7] This transition is a key feature in the Earth's mantle transition zone and is
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used to model the depth and nature of seismic discontinuities.[7][8] The pressure at which
this transition occurs is sensitive to temperature and composition, making it a valuable
thermobarometer for mantle conditions.[8]

 Investigating Magmatic and Hydrothermal Processes: Fayalite crystallization is a key
process in the evolution of magmas in planetary crusts and mantles.[9][10] Furthermore, the
hydrothermal formation of fayalite on asteroids and early planetary bodies provides insight
into fluid-assisted alteration and the role of water in the early solar system.[11][12]
Experiments on fayalite's interaction with hydrogen at high pressures can also help explain
the formation of water in hydrogen-rich exoplanets.[13]

o Controlling Oxygen Fugacity in Experiments: In laboratory settings, the reaction between
fayalite, quartz, and magnetite (the "FMQ" buffer) is widely used to control oxygen fugacity
(a measure of the availability of free oxygen).[1][7] This allows researchers to conduct
experiments under redox conditions representative of planetary interiors, ensuring that the
synthesized minerals and melts are relevant to natural systems. The surface energy of
fayalite can influence this buffer at the nanoscale.[7]

Data Presentation: Properties of Fayalite

The following tables summarize key quantitative data for fayalite, essential for its application in

planetary interior models.

Table 1: General Physical and Optical Properties of Fayalite at Ambient Conditions
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Property Value Reference

Chemical Formula Fe2SiOa4 [14]

Crystal System Orthorhombic [1][14]

Density 4.39 g/cm?3 [14]

Specific Gravity 4.392 [1]

Hardness (Mohs) 7 [14]

_ a=482A b=1048A c=

Unit Cell Parameters [1]

6.09 A
_ na =1.731-1.824, nf3 = 1.760—

Refractive Index [1][14]

1.864, ny = 1.773-1.875
Table 2: High-Pressure Elastic Properties of Fayalite
Parameter Value Conditions Reference

Adiabatic Bulk
Modulus (Kso)

127.2 + 0.3 GPa

Room Temperature

[2]

Adiabatic Bulk
Modulus (Kso)

~130 GPa

Room Temperature
(when K's fixed to 5.3)

[2]

Isothermal Bulk
Modulus (K7)

128.6 + 5.1 GPa

Room Temperature
(when K'7 fixed to 5.3)

[2]

Shear Modulus (Go) 53.3+0.4 GPa Room Temperature [2]
Pressure Derivative of

6.5+0.1 Room Temperature [2]
Ks ((aKs/aP)70)
Pressure Derivative of

1.25+0.05 Room Temperature [2]

G ((8G/9P)70)

Table 3: High-Pressure Phase Transitions
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Transition Pressure Temperature Notes Reference
Fayalite (a-
] Iron-analogue of
Fe2Si04) - Upper Mantle ) ]
) ~6—7 GPa N the Ringwoodite [1]
Ahrensite (y- Conditions -
. transition.
Fe2Si0a4)
Fe-O
coordination
Molten Fayalite number
Structural 0-75GPa > Melting Point increases from [15]
Change 48t07.2,

increasing melt

density.

Experimental Protocols

Detailed methodologies are critical for obtaining reliable data for planetary modeling. Below are

protocols for key experiments involving fayalite.

Protocol 1: Determination of Elastic Properties at High Pressure

This protocol is based on the methodology of coupled synchrotron X-ray diffraction and

ultrasonic interferometry in a DIA-type multi-anvil press.[2]

e Sample Preparation:

o Synthesize a pure fayalite sample from nanometric powders of Fe203 and SiOa.

o Mix the powders in stoichiometric proportions and sinter them to form a dense aggregate.

o Machine the sintered sample into a precise cylindrical shape for the experiment.

o Cell Assembly:

o Place the cylindrical fayalite sample inside a cell assembly designed for a multi-anvil

press.
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o Surround the sample with a pressure calibrant, such as NaCl, which allows for pressure
determination via its own equation of state.

o Incorporate a graphite furnace for heating and a thermocouple to monitor temperature.

o Position acoustic transducers at the ends of the cell assembly to generate and receive
ultrasonic waves.

o Experimental Procedure:

[e]

Mount the cell assembly in the DIA-type multi-anvil press.

o

Gradually increase pressure on the sample by advancing the anvils ("cold-pressing").

[¢]

At target pressures, increase the temperature to the desired conditions (e.g., up to 873 K).

[2]

[¢]

Simultaneously perform two measurements:

» Ultrasonic Interferometry: Measure the travel times of compressional (P) and shear (S)
waves through the sample. These travel times, combined with the sample length, yield
Vp and Vs.[2]

» Synchrotron X-ray Diffraction: Collect energy-dispersive XRD patterns of both the
sample and the NaCl pressure calibrant. The diffraction data provide the unit-cell
volume of fayalite (for density calculation) and the pressure from the NaCl standard.[2]

e Data Analysis:

[¢]

Calculate Vp and Vs from the ultrasonic travel-time data.
o Determine the sample density (p) from the unit-cell volume obtained via XRD.

o Calculate the adiabatic bulk modulus (Ks) and shear modulus (G) using the equations: Ks
= p(Vp? - 4/3 Vs?) and G = pVs2.

o Fit the pressure-volume data to a third-order Birch-Murnaghan equation of state to
determine the isothermal bulk modulus (K7).[2]
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Protocol 2: Hydrothermal Synthesis of Fayalite

This protocol simulates the fluid-assisted alteration processes on asteroids and is based on
hydrothermal experiments.[11][12][16]

e Reactant Preparation:

o Prepare the starting materials, which typically consist of an iron-rich amorphous silicate,
iron metal powder, and deionized water.[12][16]

e Capsule Loading and Sealing:
o Weigh and load the solid reactants into a gold (Au) capsule.

o Add a specific volume of water to achieve the desired water-to-rock (W/R) mass ratio
(e.g., 0.4).[11][12]

o Seal the gold capsule by welding it shut in an inert atmosphere (e.g., N2) to prevent
oxidation.[11]

» Hydrothermal Reaction:
o Place the sealed capsule into a reactor vessel (e.g., a Parr bomb).

o Heat the vessel in a furnace to the target temperature (e.g., 220°C) for a set duration (e.g.,
6 days).[16] The pressure inside the capsule is determined by the temperature and the
amount of water added.

e Product Analysis:
o After the experiment, quench the reactor to room temperature.
o Carefully open the gold capsule and extract the solid products.

o Characterize the products using techniques such as Scanning Electron Microscopy (SEM)
for texture and morphology, Energy-Dispersive X-ray Spectroscopy (EDS) for chemical
composition, and Transmission Electron Microscopy (TEM) for crystallography and
microstructures.[16]
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Visualizations
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Caption: Workflow for determining fayalite's elastic properties at high pressure.
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Experimental Data on Fayalite
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Caption: Role of fayalite data in constraining planetary interior models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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